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Compound of Interest

Compound Name: C14-490

Cat. No.: B15574188

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
C14-490, an ionizable cationic lipid utilized in the synthesis of lipid nanoparticles (LNPs) for
research purposes.[1][2][3] Given the absence of a publicly available Safety Data Sheet (SDS),
a precautionary approach is paramount. This guide is intended to supplement, not replace,
institution-specific safety protocols and a thorough risk assessment.

l. Understanding C14-490: Known Properties and
Hazards

C14-490 is an ionizable cationic lipid with a pKa of 5.94.[1][2][3] It is used in the generation of
LNPs for the delivery of mRNA in vivo.[2] While specific toxicity data is not readily available, it is
prudent to treat C14-490 as a hazardous substance.[4] Direct contact and aerosol inhalation
should be avoided.

Quantitative Data Summary
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Property Value Source
pKa 5.94 [11[2][3]
Molecular Formula CseH177Ns07 [2]
Molecular Weight 1393.4 g/mol [2]

Soluble in Ethanol (=10
Solubility mg/ml), Sparingly soluble in [2]
Chloroform (1-10 mg/ml)

Il. Personal Protective Equipment (PPE): A
Precautionary Approach

Due to the lack of specific safety data for C14-490 and its use in creating nanopatrticles, a
comprehensive PPE strategy is required. This is based on general best practices for handling
hazardous chemicals and engineered nanomaterials.[5][6][7]

Recommended PPE for Handling C14-490
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Specifications and Best

Body Part Required PPE .
Practices
Change gloves frequently,
o especially if contamination is
Double Nitrile or Neoprene
Hands suspected. Gauntlet-style
Gloves . "
gloves can provide additional
wrist protection.[5]
_ _ Long-sleeved, preferably made
Chemical-Resistant Lab Coat - )
Body of a low-permeability material.
or Coveralls
[5]
Tight-fitting and dustproof to
Eyes Safety Goggles protect against splashes and

airborne particles.[6]

Respiratory

NIOSH-Approved Respirator
(e.g., N95 or higher)

Recommended when handling
the powder form or when
aerosolization is possible. The
choice of respirator should be
based on a formal risk

assessment.[5]

Feet

Closed-Toe Shoes

Made of a low-permeability

material.

lll. Operational Plan: Step-by-Step Handling

Procedures

A. Preparation and Engineering Controls:

» Designated Area: Conduct all work with C14-490 in a designated area, such as a chemical

fume hood or a biological safety cabinet, to minimize exposure.

o Gather Materials: Before starting, ensure all necessary equipment, including PPE, spill kits,

and waste containers, are readily accessible.
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o Review Protocols: Familiarize yourself with the experimental protocol and your institution's
safety guidelines.

B. Handling C14-490 Powder:
o Don PPE: Put on all required PPE as outlined in the table above.

e Weighing: If weighing the powder, do so within an enclosure that provides containment, such
as a ventilated balance enclosure or a fume hood.

e Solution Preparation: When preparing solutions, add the solvent to the powder slowly to

avoid generating dust.
C. Handling C14-490 in Solution:
e Containment: Handle solutions within a chemical fume hood.

» Avoid Aerosolization: Use techniques that minimize the generation of aerosols, such as
gentle mixing and avoiding vigorous shaking.

o Transfer: When transferring solutions, use appropriate tools like pipettes with filtered tips to
prevent contamination.

D. Post-Handling Procedures:

o Decontamination: Decontaminate all work surfaces and equipment with an appropriate
solvent (e.g., 70% ethanol) followed by a cleaning agent.

o Doff PPE: Remove PPE in the correct order to avoid self-contamination. Start with gloves,
followed by the lab coat, and then eye and respiratory protection.

e Hand Washing: Wash hands thoroughly with soap and water after removing PPE.

IV. Disposal Plan

All waste generated from handling C14-490, including contaminated PPE, empty containers,
and unused material, must be treated as hazardous waste.
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o Segregation: Collect all C14-490 waste in clearly labeled, sealed containers separate from
general laboratory waste.

e Labeling: The waste container label should include the chemical name ("C14-490"), hazard
warnings, and the date.

» Disposal: Dispose of the hazardous waste through your institution's environmental health
and safety office, following all local, state, and federal regulations.

V. Experimental Workflow for Handling C14-490
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Caption: A workflow diagram illustrating the key steps for safely handling C14-490.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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